Oxacyclohexadecan-2-one
Oxacyclohexadecan-2-one
Exaltolide, also known as thibetolide or 2-pentadecalone, belongs to the class of organic compounds known as macrolides and analogues. These are organic compounds containing a lactone ring of at least twelve members. Exaltolide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, exaltolide is primarily located in the membrane (predicted from logP). Exaltolide is an animal, fruity, and musky tasting compound that can be found in fats and oils, green vegetables, and herbs and spices. This makes exaltolide a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
106-02-5
VCID:
VC0145818
InChI:
InChI=1S/C15H28O2/c16-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-17-15/h1-14H2
SMILES:
C1CCCCCCCOC(=O)CCCCCC1
Molecular Formula:
C15H28O2
Molecular Weight:
240.38 g/mol
Oxacyclohexadecan-2-one
CAS No.: 106-02-5
Reference Standards
VCID: VC0145818
Molecular Formula: C15H28O2
Molecular Weight: 240.38 g/mol
| CAS No. | 106-02-5 |
|---|---|
| Product Name | Oxacyclohexadecan-2-one |
| Molecular Formula | C15H28O2 |
| Molecular Weight | 240.38 g/mol |
| IUPAC Name | oxacyclohexadecan-2-one |
| Standard InChI | InChI=1S/C15H28O2/c16-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-17-15/h1-14H2 |
| Standard InChIKey | FKUPPRZPSYCDRS-UHFFFAOYSA-N |
| SMILES | C1CCCCCCCOC(=O)CCCCCC1 |
| Canonical SMILES | C1CCCCCCCOC(=O)CCCCCC1 |
| Melting Point | 32.0 °C Mp 52-53 ° 52-53°C |
| Physical Description | OtherSolid; WetSolid Solid white to pale yellow solid |
| Description | Exaltolide, also known as thibetolide or 2-pentadecalone, belongs to the class of organic compounds known as macrolides and analogues. These are organic compounds containing a lactone ring of at least twelve members. Exaltolide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, exaltolide is primarily located in the membrane (predicted from logP). Exaltolide is an animal, fruity, and musky tasting compound that can be found in fats and oils, green vegetables, and herbs and spices. This makes exaltolide a potential biomarker for the consumption of these food products. |
| Synonyms | 1,15-Pentadecanolide; 1-Oxacyclohexadecan-2-one; 15-Hydroxypentadecanoic Acid Lactone; 15-Pentadecanolactone; 15-Pentadecanolide; 2-Pentadecalone; CPE 215; Cyclopentadecanolide; Exaltolide; Macrolide Supra; Muskalactone; NSC 36763; Pentadecalactone; |
| PubChem Compound | 235414 |
| Last Modified | Nov 11 2021 |
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